Cas no 113366-73-7 (dimethyl-1,3-thiazole-4-carboxylic acid)

• Product Name: dimethyl-1,3-thiazole-4-carboxylic acid
• CAS No: 113366-73-7
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD09881001
• CID: 130145
• PubChem ID: 13835313
• Update Time: 2025-06-12

dimethyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylthiazole-4-carboxylic acid
• 2,5-Dimethyl-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylicacid, 2,5-dimethyl-
• 2,5-dimethyl-4-thiazolecarboxylic acid
• ACMC-1BR2K
• AGN-PC-00O667
• ALBB-015747
• ANW-63430
• CTK0H2935
• SureCN2216614
• diMethyl-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2,5-dimethyl-
• CS-0205681
• 2,5-Dimethyl-thiazole-4-carboxylic acid
• 2,5-Dimethylthiazole-4-carboxylicacid
• DTXSID60550758
• EN300-92060
• AT21448
• SY106914
• 113366-73-7
• AKOS005175142
• BB 0259560
• 2,5-Dimethyl-1,3-thiazole-4-carboxylic acid, AldrichCPR
• VS-10626
• Z1198236098
• AFHYBEFNQLGRFV-UHFFFAOYSA-N
• MFCD09881001
• FT-0754268
• SCHEMBL2216614
• STL303262
• BBL031605
• 4-Thiazolecarboxylic acid, 2,5-dimethyl-
• DA-47806
• dimethyl-1,3-thiazole-4-carboxylic acid

• MDL： MFCD09881001
• Inchi： 1S/C6H7NO2S/c1-3-5(6(8)9)7-4(2)10-3/h1-2H3,(H,8,9)
• InChI Key： AFHYBEFNQLGRFV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 306.2±22.0 °C at 760 mmHg
• Flash Point: 139.0±22.3 °C
• PSA: 50.19
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

dimethyl-1,3-thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on dimethyl-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of Dimethyl-1,3-thiazole-4-carboxylic Acid (CAS No. 113366-73-7): Properties, Applications, and Industry Trends

Dimethyl-1,3-thiazole-4-carboxylic acid (CAS 113366-73-7) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of thiazole, this carboxylic acid exhibits remarkable versatility in synthesis, making it a high-value intermediate for drug discovery and material science. The growing demand for thiazole-based compounds in modern therapeutics aligns with global trends toward targeted small-molecule therapies.

The molecular structure of dimethyl-1,3-thiazole-4-carboxylic acid incorporates both electron-donating methyl groups and a reactive carboxyl moiety, enabling diverse chemical modifications. Researchers particularly value its role in developing bioactive molecules, with recent studies highlighting applications in enzyme inhibition and metal-chelating agents. The compound's CAS 113366-73-7 identifier ensures precise tracking in regulatory documentation, a critical factor for compliance-conscious industries.

Current market analytics reveal heightened interest in thiazole derivatives for antimicrobial and anti-inflammatory applications, addressing post-pandemic demands for novel antiviral compounds. The dimethyl substitution pattern in this molecule enhances lipid solubility, a property increasingly sought after in blood-brain barrier penetration studies. Pharmaceutical developers frequently search for "thiazole carboxylic acid suppliers" and "CAS 113366-73-7 technical data," reflecting its commercial relevance.

From a synthetic chemistry perspective, dimethyl-1,3-thiazole-4-carboxylic acid serves as a building block for crop protection agents, responding to the agriculture sector's need for environmentally sustainable pesticides. Its structural compatibility with biodegradable formulations positions it favorably in green chemistry initiatives. Laboratory protocols often emphasize the compound's stability under aqueous conditions, a practical advantage for industrial-scale applications.

Quality control specifications for CAS 113366-73-7 typically require HPLC purity ≥98%, with particular attention to isomeric impurities. Analytical chemists emphasize the importance of spectroscopic characterization, including NMR and mass spectrometry, to verify the dimethyl-thiazole framework. These rigorous standards meet the pharmaceutical industry's evolving requirements for high-purity intermediates.

Emerging research explores the compound's potential in organic electronics, where its conjugated system shows promise for semiconductor materials. This multidisciplinary applicability explains why "thiazole-4-carboxylic acid derivatives" ranks among trending search terms in materials science databases. The compound's thermal stability (decomposition >250°C) further supports its utility in high-performance polymers.

Regulatory databases classify dimethyl-1,3-thiazole-4-carboxylic acid as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be observed. Material safety data sheets (MSDS) for CAS 113366-73-7 recommend storage in amber glass containers at controlled room temperature to maintain long-term stability, a detail frequently queried by procurement specialists.

The global market for fine chemicals containing the thiazole core is projected to grow at 6.2% CAGR through 2030, with dimethyl-1,3-thiazole-4-carboxylic acid positioned as a niche but strategic component. Patent analysis shows increasing claims incorporating this structure, particularly in kinase inhibitor formulations and photosensitizers for medical applications.

For synthetic organic chemists, the compound's crystallization behavior and solubility profile (soluble in DMSO, methanol) facilitate various derivatization strategies. Recent publications describe innovative coupling reactions using CAS 113366-73-7 to construct multi-ring heterocycles, addressing the pharmaceutical industry's demand for three-dimensional molecular scaffolds.

Environmental fate studies indicate that dimethyl-1,3-thiazole-4-carboxylic acid undergoes biodegradation via soil microorganisms, an important consideration for green chemistry metrics. This characteristic, combined with low bioaccumulation potential, makes it preferable to persistent halogenated analogs in sustainable manufacturing initiatives.